Cas no 1249176-43-9 (1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249176-43-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6092133
• PubChem ID: 62055252
• Update Time: 2025-05-19

1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592711
• AKOS011332499
• 1249176-43-9

• Inchi： 1S/C10H17N3O2/c1-3-5-7-13-8(6-4-2)9(10(14)15)11-12-13/h3-7H2,1-2H3,(H,14,15)
• InChI Key： VUHWXNNMRSWLMG-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC)N(CCCC)N=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249176-43-9)

The compound 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249176-43-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are well-known for their versatility and wide range of applications in drug discovery, agrochemicals, and advanced materials. The triazole ring in this molecule serves as a versatile scaffold for further functionalization, making it an attractive target for researchers and industry professionals alike.

The carboxylic acid group at the 4-position of the triazole ring introduces additional functional diversity to the molecule. This group can participate in various chemical reactions, such as esterification or amidation, enabling the creation of derivatives with tailored properties. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and stability of pharmaceutical compounds. For instance, researchers have explored the use of triazole-containing carboxylic acids as building blocks for peptide-based drugs, where the triazole ring acts as a bioisostere for amide bonds.

The butyl and propyl substituents attached to the triazole ring at positions 1 and 5, respectively, contribute to the molecule's hydrophobicity and steric properties. These substituents play a crucial role in determining the compound's solubility, stability, and interaction with biological systems. Recent advancements in computational chemistry have allowed researchers to predict the optimal substitution patterns on triazole rings for specific applications. For example, molecular dynamics simulations have shown that long-chain alkyl substituents, such as butyl and propyl groups, can significantly influence the pharmacokinetic properties of triazole-based drugs.

From a synthetic perspective, 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid can be prepared via a variety of methods, including click chemistry approaches and traditional organic synthesis techniques. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is particularly notable for its efficiency in constructing triazole rings with high precision. Recent innovations in catalysis have further enhanced the scalability and sustainability of such reactions, making them more accessible for industrial applications.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for anti-inflammatory and anticancer therapies due to its unique combination of structural features. In materials science, researchers have explored its use as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for catalytic applications in organic synthesis.

Recent studies have also focused on the environmental impact of triazole-containing compounds like this one. Efforts are underway to develop greener synthesis routes and evaluate their biodegradability to ensure sustainable use in industrial settings. For example, biocatalytic methods using enzymes have been proposed as eco-friendly alternatives to traditional synthetic pathways.

In conclusion, 1-butyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249176-43-9) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure combines the versatility of a triazole ring with functional groups that enable further modification and optimization. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.